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Compound of Interest

Compound Name: 5-Bromo-7-methoxybenzofuran

Cat. No.: B176308

Introduction

The 2-arylbenzofuran scaffold is a privileged heterocyclic motif present in numerous natural
products and pharmacologically active compounds.[1][2] Derivatives of this class have
demonstrated a wide spectrum of biological activities, including potential as anti-Alzheimer's
disease agents through the inhibition of 3-secretase (BACE1) and cholinesterases[3][4], as well
as cytotoxic effects against various cancer cell lines.[5][6][7]

This document provides detailed protocols for a highly efficient and modular synthesis of 2,5-
diaryl-7-methoxybenzofurans. The strategy leverages the distinct reactivity of the C-H bond at
the C2 position and the C-Br bond at the C5 position of the starting material, 5-Bromo-7-
methoxybenzofuran. The synthesis proceeds via two sequential palladium-catalyzed cross-
coupling reactions:

e Direct C-H Arylation: Introduction of an aryl group at the C2 position.
e Suzuki-Miyaura Coupling: Introduction of a second aryl group at the C5 position.

This approach allows for the creation of diverse chemical libraries by varying the aryl groups
introduced in each step, making it highly valuable for structure-activity relationship (SAR)
studies in drug discovery.

Synthetic Strategy Overview
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The overall workflow is a two-step, one-pot or sequential process designed for efficiency and
modularity. The C2-position of the benzofuran ring is selectively functionalized first via a direct
C-H activation/arylation reaction. The resulting 2-aryl-5-bromo-7-methoxybenzofuran
intermediate possesses a halogen handle perfectly suited for subsequent functionalization,
such as the well-established Suzuki-Miyaura cross-coupling, to install a second aryl moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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